Cas no 104472-97-1 (2-[(6-methyl-2-pyridinyl)oxy]-Ethanol)

2-[(6-Methyl-2-pyridinyl)oxy]-Ethanol is a versatile chemical intermediate characterized by its pyridine-based structure with an ethoxy side chain. This compound is particularly valued for its role in organic synthesis, where it serves as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxyl and ether functionalities enable efficient derivatization, facilitating the development of complex molecular architectures. The methyl-substituted pyridine ring enhances stability while maintaining reactivity, making it suitable for applications requiring controlled functionalization. The compound exhibits good solubility in common organic solvents, ensuring compatibility with a wide range of reaction conditions. Its well-defined structure and consistent purity make it a reliable choice for research and industrial processes.
2-[(6-methyl-2-pyridinyl)oxy]-Ethanol structure
104472-97-1 structure
Product Name:2-[(6-methyl-2-pyridinyl)oxy]-Ethanol
CAS No:104472-97-1
MF:C8H11NO2
MW:153.178442239761
MDL:MFCD18802507
CID:1097367
PubChem ID:13651770
Update Time:2025-06-08

2-[(6-methyl-2-pyridinyl)oxy]-Ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[(6-methyl-2-pyridinyl)oxy]-Ethanol
    • 2-(6-Methylpyridin-2-yloxy)ethanol
    • Ethanol, 2-​[(6-​methyl-​2-​pyridinyl)​oxy]​-
    • 2-(6-methylpyridin-2-yl)oxyethanol
    • 2-((6-methylpyridin-2-yl)oxy)ethanol
    • N10107
    • 104472-97-1
    • 2-[(6-methylpyridin-2-yl)oxy]ethan-1-ol
    • SCHEMBL10842869
    • AM86246
    • MDL: MFCD18802507
    • Inchi: 1S/C8H11NO2/c1-7-3-2-4-8(9-7)11-6-5-10/h2-4,10H,5-6H2,1H3
    • InChI Key: VDXUPYMFLZWELX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C)N=1)CCO

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.4Ų

2-[(6-methyl-2-pyridinyl)oxy]-Ethanol Pricemore >>

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